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Compound of Interest

Compound Name: Di-tert-butyl peroxide

Cat. No.: B095025

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the properties, synthesis,
applications, and hazards associated with Di-tert-butyl peroxide (DTBP), CAS number 110-
05-4. The information is tailored for researchers, scientists, and professionals in drug
development and related fields, with a focus on structured data presentation, detailed
experimental protocols, and clear visual representations of key processes.

Chemical and Physical Properties

Di-tert-butyl peroxide is a stable organic peroxide widely utilized in various chemical
processes. Its stability is attributed to the bulky tert-butyl groups flanking the peroxide bond.[1]
It is a colorless to pale yellow liquid with a distinct sharp odor.[2]

Physical Properties

The key physical properties of Di-tert-butyl peroxide are summarized in the table below for
easy reference.
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agents.

Property Value Reference(s)
Molecular Formula CsH1s02 [3]
Molar Mass 146.23 g/mol [3]
Density 0.796 g/mL at 25 °C [4]
Boiling Point 109-110 °C [4]
Melting Point -40 °C [4]
Flash Point 18 °C (64.4 °F) [4]
Vapor Pressure 19.5 mmHg at 20 °C [4]
Water Solubility Insoluble [4]
o ) Soluble in benzene, toluene,
Solubility in Organic Solvents [2]
and ether
Chemical Properties
Property Description Reference(s)
Thermally decomposes above
100 °C to generate tert-butoxy
Decomposition radicals, which subsequently [1]
break down into methyl
radicals and acetone.
One of the most stable organic
. peroxides due to steric
Stability ] [1]
hindrance from the tert-butyl
groups.
Strong oxidizing agent that can
Reactivity react violently with reducing [4]

Synthesis of Di-tert-butyl Peroxide
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The most common laboratory-scale synthesis of Di-tert-butyl peroxide involves the acid-
catalyzed reaction of tert-butanol with hydrogen peroxide.

Experimental Protocol: Synthesis from tert-Butanol and
Hydrogen Peroxide

This protocol describes a common method for the laboratory synthesis of Di-tert-butyl
peroxide.

Materials:

o tert-Butanol (trimethyl carbinol), 74g[5]

e Hydrogen peroxide (35% aqueous solution), 100g[5]

e Sulfuric acid (50% aqueous solution), 50g[5]

e Phosphotungstic acid, 1g[5]

o 1-Hydroxy Ethylidene-1,1-Diphosphonic Acid (HEDP), 2g[5]
* Ice bath

» Three-necked flask equipped with a stirrer and dropping funnel

Separatory funnel

Procedure:

e Prepare a mixed solution by combining 100g of 35% hydrogen peroxide, 50g of 50% sulfuric
acid, 1g of phosphotungstic acid, and 2g of HEDP in a flask, maintaining the temperature at
10 °C with an ice bath.[5]

e To a three-necked flask, add 74g of tert-butanol.[5]

e While stirring, slowly add the prepared mixed solution to the tert-butanol in the three-necked
flask.[5]
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 After the addition is complete, warm the reaction mixture to 40 °C and maintain this
temperature for 120 minutes to allow the reaction to proceed.[5]

» Cool the reaction mixture and transfer it to a separatory funnel. Allow the layers to separate.

[5]
o Separate the upper organic layer (oil phase), which is the crude Di-tert-butyl peroxide.[5]

e The crude product can be further purified by washing with a sodium bicarbonate solution and
then with water, followed by drying over anhydrous magnesium sulfate.

Synthesis Workflow
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Preparation of Mixed Acid-Oxidant Solution
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Synthesis of Di-tert-butyl Peroxide Workflow
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Thermal Decomposition

Di-tert-butyl peroxide is widely used as a radical initiator due to its predictable thermal
decomposition. Above 100 °C, the peroxide bond undergoes homolytic cleavage to form two
tert-butoxy radicals. These radicals can then undergo further reactions, most notably 3-
scission, to produce acetone and a methyl radical. The generated methyl radicals are effective
in initiating polymerization reactions.[1]

Decomposition Pathway
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Thermal Decomposition Pathway of Di-tert-butyl Peroxide

Experimental Protocol: Analysis of Decomposition
Products by GC-MS

This protocol provides a general guideline for the analysis of the thermal decomposition
products of Di-tert-butyl peroxide using Gas Chromatography-Mass Spectrometry (GC-MS).

Materials and Equipment:

Di-tert-butyl peroxide solution in a suitable solvent (e.g., toluene)

Sealed reaction vessel

Heating apparatus (e.g., oven or heating block)

Gas Chromatograph-Mass Spectrometer (GC-MS) system

Appropriate GC column (e.g., a non-polar column like DB-5ms)
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e Helium carrier gas

» Syringe for sample injection

Procedure:

Prepare a dilute solution of Di-tert-butyl peroxide in a high-boiling, inert solvent.
e Place the solution in a sealed reaction vessel.

» Heat the vessel to a temperature sufficient to induce decomposition (e.g., 150 °C) for a
specified period.

o After cooling, carefully open the vessel and take a sample of the headspace gas or the liquid
phase.

* Inject the sample into the GC-MS system.
e GC Conditions:
o Injector Temperature: 250 °C

o Oven Program: Start at a low temperature (e.g., 40 °C), hold for a few minutes, then ramp
up to a higher temperature (e.g., 250 °C) to ensure separation of all components.

o Carrier Gas Flow: Constant flow of helium (e.g., 1 mL/min).
e MS Conditions:
o lonization Mode: Electron lonization (El) at 70 eV.

o Mass Range: Scan a suitable mass range (e.g., m/z 30-300) to detect the expected
decomposition products.

« ldentify the decomposition products (e.g., acetone, ethane, methane) by comparing their
mass spectra with a library of known spectra (e.g., NIST).

Hazards and Safety Information
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Di-tert-butyl peroxide is a hazardous substance and requires careful handling. Itis a
flammable liquid and a strong oxidizing agent.

GHS Classification

Hazard Class Category Hazard Statement

H225: Highly flammable liquid

Flammable Liquids 2
and vapour
] ) H242: Heating may cause a
Organic Peroxides Type E ]
fire
o H341: Suspected of causing
Germ cell mutagenicity 2 )
genetic defects
Hazardous to the aquatic 3 H412: Harmful to aquatic life
environment, long-term hazard with long lasting effects

Data sourced from Arkema GPS Safety Summary.[6]

NFPA 704 Diamond

Category Rating Description
Can cause serious or
Health 3 o
permanent injury.
Must be moderately heated or
N exposed to relatively high
Flammability 2 )
ambient temperatures before
ignition can occur.
Readily capable of detonation
N o or explosive decomposition at
Instability/Reactivity 4
normal temperatures and
pressures.
Special Hazards OX Oxidizer

Data sourced from CAMEQO Chemicals.
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Handling and Storage

e Handling: Use in a well-ventilated area and with appropriate personal protective equipment
(PPE), including safety goggles, gloves, and a lab coat. Keep away from heat, sparks, and
open flames. Avoid contact with skin and eyes.

o Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
reducing agents. Keep containers tightly closed.

Applications

Di-tert-butyl peroxide's primary application is as a radical initiator in various polymerization
processes.[7] Its predictable decomposition at elevated temperatures makes it suitable for:

o Polymerization of ethylene: Used in the high-pressure production of low-density polyethylene
(LDPE).

e Polystyrene production: Acts as a finishing catalyst.
e Acrylic resins: Initiates the polymerization of acrylates and methacrylates.[3]

o Cross-linking agent: Employed in the curing of silicone rubbers and other resins to improve
their mechanical properties.[7]

o Organic Synthesis: Used as an oxidant and a source of tert-butoxy radicals in various
organic transformations.[8]

o Diesel Fuel Additive: Can be used as a cetane improver to enhance ignition quality.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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